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Compound of Interest

Compound Name: Strontium selenide

Cat. No.: B072170 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use

of strontium-doped zinc selenide (Sr-doped ZnSe) nanoparticles as a photocatalyst for the

degradation of organic pollutants, specifically focusing on the degradation of methyl orange

(MO) under visible light irradiation.

Introduction
Strontium-doped zinc selenide (Sr-doped ZnSe) nanoparticles are emerging as a promising

material for photocatalytic applications.[1][2][3] Doping zinc selenide with strontium has been

shown to enhance its structural, optical, and morphological properties, leading to improved

photocatalytic efficiency.[1][4] These nanoparticles can be synthesized using a cost-effective

and environmentally friendly co-precipitation method.[1][2][3] The introduction of strontium into

the ZnSe lattice decreases the bandgap, which allows for the absorption of visible light and

promotes the generation of charge carriers necessary for the degradation of organic dyes.[1][4]

Data Presentation
The photocatalytic activity of Sr-doped ZnSe nanoparticles is directly influenced by the molar

ratio of the strontium dopant. The following tables summarize the quantitative data on the

degradation of methyl orange (MO) using Sr-doped ZnSe with varying Sr²⁺ concentrations.
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Table 1: Photocatalytic Degradation Efficiency of Methyl Orange (MO) by Sr-doped ZnSe

Nanoparticles

Photocatalyst (Molar Ratio of Sr²⁺) Degradation Efficiency (%) after 120 min

Pure ZnSe 75%[1][4]

0.01 M Sr-doped ZnSe 79%[1][4]

0.05 M Sr-doped ZnSe 81%[1][4]

0.1 M Sr-doped ZnSe 88%[1][4]

Table 2: Apparent Rate Constant (k) for the Photocatalytic Degradation of Methyl Orange (MO)

Photocatalyst (Molar Ratio of Sr²⁺) Rate Constant (k) (min⁻¹)

0.01 M Sr-doped ZnSe 0.01119[1]

0.05 M Sr-doped ZnSe 0.01288[1]

0.1 M Sr-doped ZnSe 0.01349[1]

Experimental Protocols
Synthesis of Strontium-Doped Zinc Selenide (Sr-doped
ZnSe) Nanoparticles via Co-Precipitation
This protocol describes the synthesis of Sr-doped ZnSe nanoparticles with varying molar ratios

of strontium.

Materials:

Zinc chloride (ZnCl₂)

Strontium chloride (SrCl₂)

Sodium borohydride (NaBH₄)

2-Mercaptoethanol
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Deionized water

Equipment:

Beakers and magnetic stirrers

Pipettes

Centrifuge

Drying oven

Procedure:

Prepare aqueous solutions of zinc chloride and strontium chloride. For different molar ratios

of Sr-doping (e.g., 0.01, 0.05, and 0.1 M), adjust the amount of SrCl₂ added to the ZnCl₂

solution.

In a separate beaker, prepare a solution of sodium borohydride (NaBH₄), which acts as a

reducing agent.[1]

Slowly add the NaBH₄ solution to the mixed metal salt solution (ZnCl₂ and SrCl₂) under

constant stirring.

Add 2-mercaptoethanol to the solution, which serves as a stabilizing agent.[1]

Continue stirring the solution for a specified period to allow for the formation of the Sr-doped

ZnSe nanoparticles.

Collect the precipitate by centrifugation.

Wash the collected nanoparticles multiple times with deionized water and ethanol to remove

any unreacted precursors and byproducts.

Dry the final product in an oven at a suitable temperature (e.g., 200 °C).[3]

Characterization: The synthesized Sr-doped ZnSe nanoparticles should be characterized to

confirm their structural, optical, and morphological properties. Recommended techniques
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include:

X-ray Diffraction (XRD) to analyze the crystal structure.[1][2]

Fourier Transform Infrared (FT-IR) Spectroscopy to identify surface functional groups.[1][2]

UV-Visible Diffuse Reflectance Spectroscopy (UV-DRS) to determine the bandgap energy.[1]

[2]

Field Emission Scanning Electron Microscopy (FE-SEM) and High-Resolution Transmission

Electron Microscopy (HR-TEM) to observe the morphology and particle size.[1][2][3]

Energy-Dispersive X-ray Spectroscopy (EDS) for elemental analysis.[1][3]

X-ray Photoelectron Spectroscopy (XPS) to determine the oxidation states of the elements.

[1][2][3]

Photocatalytic Degradation of Methyl Orange (MO)
This protocol outlines the procedure for evaluating the photocatalytic activity of the synthesized

Sr-doped ZnSe nanoparticles.

Materials:

Synthesized Sr-doped ZnSe nanoparticles

Methyl orange (MO)

Deionized water

Equipment:

Visible light source (e.g., Xenon lamp)

Magnetic stirrer

Beaker or reaction vessel

UV-Vis spectrophotometer
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Centrifuge or syringe filters

Procedure:

Prepare a 10 ppm stock solution of methyl orange in deionized water.[1][4]

Dispense 100 mL of the MO solution into a beaker.[1][4]

Add 10 mg of the Sr-doped ZnSe nanoparticles to the MO solution.[1][4]

To establish adsorption-desorption equilibrium, stir the suspension in the dark for 30 minutes.

[1][4]

After the dark period, expose the suspension to visible light irradiation while continuing to

stir.

At regular time intervals (e.g., every 20 minutes for a total of 120 minutes), withdraw a small

aliquot of the suspension.

Remove the photocatalyst from the aliquot by centrifugation or by using a syringe filter.

Measure the absorbance of the supernatant at the characteristic wavelength of MO using a

UV-Vis spectrophotometer.

Calculate the degradation efficiency using the formula: Degradation (%) = [(C₀ - Cₜ) / C₀] x

100 where C₀ is the initial concentration of MO and Cₜ is the concentration at time t.

Visualizations
Experimental Workflow
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Caption: Experimental workflow for the synthesis, characterization, and photocatalytic testing of

Sr-doped ZnSe.
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Caption: Proposed mechanism of photocatalytic degradation of methyl orange by Sr-doped

ZnSe.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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